N-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]naphthalene-1-carboxamide

• Molecular Formula: C20H15F4NO2
• Molecular Weight: 377.3 g/mol
• IUPAC Name: N-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H15F4NO2/c21-19(22)20(23,24)12-27-15-10-8-14(9-11-15)25-18(26)17-7-3-5-13-4-1-2-6-16(13)17/h1-11,19H,12H2,(H,25,26)
• InChI Key: OCYNXAHAGGNPJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=C(C=C3)OCC(C(F)F)(F)F

Description

N-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]naphthalene-1-carboxamide: is a chemical compound with the molecular formula C₁₅H₁₁F₄N₂O₂.

• It features a naphthalene core substituted with a carboxamide group and a tetrafluoropropoxyphenyl moiety.
• The compound’s structure is characterized by its aromatic rings and functional groups, making it interesting for various applications.

Preparation Methods

Synthetic Routes: While specific synthetic routes may vary, one approach involves coupling 2,2,3,3-tetrafluoropropoxyaniline with naphthalene-1-carboxylic acid under appropriate conditions.

Reaction Conditions: These reactions typically occur under inert atmospheres, using suitable catalysts and solvents.

Industrial Production: Industrial-scale production methods may involve continuous flow processes or batch reactions, optimizing yield and purity.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives with modified functional groups, affecting solubility, reactivity, and biological properties.

Scientific Research Applications

Chemistry: The compound serves as a building block for designing novel materials due to its unique substituents.

Biology: Researchers explore its interactions with biological macromolecules, potentially leading to drug discovery.

Medicine: Investigations focus on its pharmacological properties, bioavailability, and toxicity.

Industry: Applications include organic electronics, liquid crystals, and specialty polymers.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with receptors, enzymes, or cellular pathways, affecting biological processes.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: The combination of naphthalene and tetrafluoropropoxyphenyl groups sets N-[4-(2,2,3,3-tetrafluoropropoxy)phenyl]naphthalene-1-carboxamide apart.

Remember that this compound’s potential applications and mechanisms continue to be explored through scientific research